2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine

• Molecular Formula: C11H7Cl3N2S
• Molecular Weight: 305.6 g/mol
• IUPAC Name: 2-(2,4,5-trichlorophenyl)sulfanylpyridin-3-amine
• InChI: InChI=1S/C11H7Cl3N2S/c12-6-4-8(14)10(5-7(6)13)17-11-9(15)2-1-3-16-11/h1-5H,15H2
• InChI Key: YAOQBIXSQAUGGK-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)SC2=CC(=C(C=C2Cl)Cl)Cl)N

Description

2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine, also known as D4476, is a small molecule inhibitor that has been used in various scientific research studies. This compound has been found to have potential therapeutic applications in the treatment of various diseases and disorders, including cancer, Alzheimer's disease, and neurological disorders.

Scientific Research Applications

• Synthesis of Carcinogenic Compounds : A study focused on the synthesis of 5-Phenyl-2-pyridinamine (PPA), a pyrolysis product of phenylalanine, which is structurally related to 2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine. This compound is of interest due to its potential carcinogenic properties and is used in biological studies to understand cancer-related mechanisms (Stavenuiter et al., 1985).

• Development of Biological and Pharmaceutical Compounds : Research on the synthesis of 2,4,6-Triarylpyridine derivatives, which are structurally related to 2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine, highlights their importance due to a wide range of biological and pharmaceutical properties, including use as anticonvulsants, anesthetics, and antimalarials (Maleki, 2015).

• Influence on C(sp2)−H and Reduction of CE Bonds : A study examined the reaction of the hexahydride complex OsH6(PiPr3)2 with 2-vinylpyridine, related to 2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine, to understand the activation of C(sp2)−H and reduction of CE bonds. This research is crucial for advancing our understanding of complex chemical reactions and their applications (Barrio et al., 2004).

• Antimicrobial Activity Studies : Compounds structurally related to 2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine have been synthesized and studied for their antimicrobial properties, showing potential in developing new antimicrobial agents (Hunashal et al., 2012).

• Application in Photodynamic Cancer Therapy : The structural similarity of 2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine to certain pyridines used in supramolecular chemistry and photodynamic cancer therapy is notable. This underlines the potential application of such compounds in treating cancer (Stichauer et al., 2017).

• Regioselective Difunctionalization of Pyridines : Research on the regioselective 3,4-difunctionalization of 3-chloropyridines, closely related to 2-[(2,4,5-Trichlorophenyl)thio]-3-pyridinamine, has implications for synthesizing various substituted pyridines. These findings can significantly contribute to medicinal chemistry and drug development (Heinz et al., 2021).

• Synthesis of Heteroaryl Sulfonamides : A method involving the reaction of 2-pyridylzinc reagents with 2,4,6-trichlorophenyl chlorosulfate, which is structurally similar to the compound , was developed for preparing aryl and heteroaryl sulfonamides. This method has potential applications in synthesizing various pharmacologically active compounds (Colombe et al., 2015).